Cas no 1006950-66-8 (3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid)

3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid is a nitro-substituted pyrazole derivative with a propyl side chain and a carboxylic acid functional group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic scaffolds. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid moiety allows for derivatization via esterification, amidation, or other coupling reactions. Its structural features make it suitable for applications in medicinal chemistry, agrochemicals, and material science. The compound is typically handled under controlled conditions due to its potential sensitivity. Purity and stability are critical for reproducible results in synthetic applications.

3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid structure

1006950-66-8 structure

Product Name:3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid

CAS No:1006950-66-8

MF:C₇H₉N₃O₄

MW:199.164061307907

CID:3059048

PubChem ID:19619912

Update Time:2025-10-29

3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid
- AKOS015922096
- CS-0335745
- AKOS000308864
- STK350127
- 3-nitro-1-propyl-1H-pyrazole-5-carboxylicacid
- 5-Nitro-2-propyl-2H-pyrazole-3-carboxylic acid
- 5-nitro-2-propylpyrazole-3-carboxylic acid
- 1006950-66-8
- MDL： MFCD06805248
- Inchi： 1S/C7H9N3O4/c1-2-3-9-5(7(11)12)4-6(8-9)10(13)14/h4H,2-3H2,1H3,(H,11,12)
- InChI Key： KNTOYMYZRCVKPJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC([N+](=O)[O-])=NN1CCC)=O

Computed Properties

Exact Mass: 199.05930578Da
Monoisotopic Mass: 199.05930578Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 101Å²

3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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